Cas no 62073-62-5 (1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-)
62073-62-5 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-
CAS No:62073-62-5
MF:C12H15NO7S
MW:317.315002679825
CID:459000
PubChem ID:71390227
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-
- 4-(3-methoxypropylsulfamoyl)phthalic acid
- DTXSID80812148
- 4-[(3-METHOXYPROPYL)SULFAMOYL]BENZENE-1,2-DICARBOXYLIC ACID
- 62073-62-5
-
- Inchi: 1S/C12H15NO7S/c1-20-6-2-5-13-21(18,19)8-3-4-9(11(14)15)10(7-8)12(16)17/h3-4,7,13H,2,5-6H2,1H3,(H,14,15)(H,16,17)
- InChI Key: DGOLMXORBKWBEK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=C(C(=O)O)C=1)(NCCCOC)(=O)=O
Computed Properties
- Exact Mass: 317.05695
- Monoisotopic Mass: 317.05692299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 130
1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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